Cas no 2648993-74-0 (2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid)

• Product Name: 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid
• CAS No: 2648993-74-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6407566
• PubChem ID: 165520061
• Update Time: 2025-05-22

2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid
• 2648993-74-0
• EN300-1525308
• 2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]-2-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-28(2,26(32)33)30-25(31)17-7-5-4-6-12-18-29-27(34)35-19-24-22-15-10-8-13-20(22)21-14-9-11-16-23(21)24/h8-11,13-16,24H,3-7,12,17-19H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ILBGXMLATDAYNH-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid

Recent Advances in the Study of 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic Acid (CAS: 2648993-74-0)

The compound 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid (CAS: 2648993-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the branched alkyl chain in its structure makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and ensure its suitability for further derivatization. The stability of the Fmoc group under various reaction conditions has also been a subject of investigation, as it directly impacts the efficiency of peptide coupling reactions.

In addition to its synthetic utility, 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid has shown promise in the development of novel drug delivery systems. Its amphiphilic nature allows it to self-assemble into nanostructures, which can be functionalized with therapeutic peptides or small molecules. This property is particularly relevant for targeted drug delivery, where controlled release and enhanced bioavailability are desired. Preliminary in vitro studies have demonstrated the biocompatibility of these nanostructures, paving the way for future in vivo evaluations.

Another area of interest is the potential role of this compound in modulating protein-protein interactions (PPIs). Given its structural similarity to naturally occurring amino acids, it can be incorporated into peptide sequences designed to disrupt or stabilize PPIs involved in disease pathways. For instance, recent work has explored its use in the design of inhibitors for oncogenic proteins, with promising results in cell-based assays. The ability to fine-tune the hydrophobicity and steric bulk of the compound by modifying its side chains offers a valuable tool for rational drug design.

Despite these advancements, challenges remain in scaling up the production of 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid and ensuring its consistent quality for industrial applications. Researchers are also investigating alternative protecting groups that could offer better stability or easier deprotection under mild conditions. Collaborative efforts between academia and industry are expected to address these issues and accelerate the translation of this compound into clinical applications.

In conclusion, the ongoing research on 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-methylbutanoic acid (CAS: 2648993-74-0) highlights its multifaceted potential in chemical biology and pharmaceutical sciences. From its role as a building block in peptide synthesis to its applications in drug delivery and PPI modulation, this compound exemplifies the convergence of chemistry and biology in modern drug discovery. Future studies will likely focus on expanding its utility and addressing the current limitations, ultimately contributing to the development of innovative therapeutics.